Cas no 2580202-78-2 (2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.2.0heptan-6-yl)acetic acid)

• Product Name: 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.2.0heptan-6-yl)acetic acid
• CAS No: 2580202-78-2
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5671778
• PubChem ID: 165888028
• Update Time: 2025-10-23

2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.2.0heptan-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26990566
• 2580202-78-2
• 2-(2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-azabicyclo[3.2.0]heptan-6-yl)acetic acid
• 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.2.0heptan-6-yl)acetic acid

• Inchi： 1S/C23H23NO4/c25-22(26)12-14-11-21-15(14)9-10-24(21)23(27)28-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20-21H,9-13H2,(H,25,26)
• InChI Key： VZGHTWQMLHWANN-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC2C(CC(=O)O)CC12)=O

Computed Properties

• Exact Mass: 377.16270821g/mol
• Monoisotopic Mass: 377.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo3.2.0heptan-6-yl)acetic acid

2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.2.0]heptan-6-yl)acetic acid

The compound 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.2.0]heptan-6-yl)acetic acid, with CAS No. 2580202-78-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and drug discovery. This compound is notable for its complex bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, which plays a crucial role in its chemical reactivity and biological activity.

The Fmoc group is a well-known protecting group in peptide synthesis, and its inclusion in this compound suggests potential applications in the synthesis of bioactive molecules or as an intermediate in drug development. The bicyclic system, specifically the azabicyclo[3.2.0]heptane framework, adds rigidity and unique stereochemical properties to the molecule, making it an interesting candidate for exploring molecular recognition and binding interactions.

Recent studies have highlighted the importance of such bicyclic structures in mimicking natural product scaffolds, which are often found in bioactive compounds with therapeutic potential. The Fmoc group not only serves as a protective moiety but also enhances the molecule's solubility and stability during synthetic procedures, making it easier to handle in laboratory settings.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including ring-closing metathesis and selective protection/deprotection strategies. These methods are at the forefront of modern organic synthesis and demonstrate the versatility of using Fmoc as a functional group in complex molecule assembly.

In terms of biological applications, this compound has been explored as a potential lead for developing inhibitors targeting specific enzymes or receptors. Its rigid structure allows for precise interactions with biomolecular targets, which is a critical factor in drug design. Furthermore, the azabicyclo[3.2.0]heptane system has been implicated in modulating pharmacokinetic properties such as absorption and metabolism, making it an attractive feature for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound, providing insights into its binding modes and affinity towards various protein targets. These studies are pivotal for understanding how structural modifications can be made to optimize biological activity while maintaining favorable pharmacokinetic profiles.

The integration of Fmoc into this bicyclic framework also opens avenues for exploring its use in click chemistry and other modular synthetic strategies. Such approaches are increasingly being adopted to accelerate drug discovery processes by enabling rapid assembly of complex molecules from simpler building blocks.

In summary, 2-(2-{(9H-fluoren-9-yl)methoxycarbonyl}-2-azabicyclo[3.2.0]heptan-6-yl)acetic acid represents a compelling example of how advanced synthetic techniques and innovative chemical design can lead to molecules with significant potential in therapeutic development. Its unique combination of structural features positions it as a valuable tool for researchers seeking to explore new frontiers in organic and medicinal chemistry.